Cas no 1270422-98-4 (4-amino(cyclopropyl)methyl-3,5-dimethylphenol)

• Product Name: 4-amino(cyclopropyl)methyl-3,5-dimethylphenol
• CAS No: 1270422-98-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5583085
• PubChem ID: 55298004
• Update Time: 2025-10-29

4-amino(cyclopropyl)methyl-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(aminocyclopropylmethyl)-3,5-dimethyl-
• 4-[amino(cyclopropyl)methyl]-3,5-dimethylphenol
• 1270422-98-4
• EN300-1277241
• 4-(AMINOCYCLOPROPYLMETHYL)-3,5-DIMETHYLPHENOL
• AKOS006373965
• 4-amino(cyclopropyl)methyl-3,5-dimethylphenol

• Inchi： 1S/C12H17NO/c1-7-5-10(14)6-8(2)11(7)12(13)9-3-4-9/h5-6,9,12,14H,3-4,13H2,1-2H3
• InChI Key： CTPDKAGWPXPJJI-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(=C(C)C=1)C(C1CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 339.1±37.0 °C(Predicted)
• pka: 9.76±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 4-amino(cyclopropyl)methyl-3,5-dimethylphenol

Comprehensive Guide to 4-Amino(cyclopropyl)methyl-3,5-dimethylphenol (CAS No. 1270422-98-4): Properties, Applications, and Market Insights

4-Amino(cyclopropyl)methyl-3,5-dimethylphenol (CAS No. 1270422-98-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This phenol derivative features a unique molecular structure combining an amino group, cyclopropyl moiety, and dimethylphenol backbone, making it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science applications.

The compound's molecular formula C₁₂H₁₇NO and molecular weight of 191.27 g/mol position it as an interesting candidate for medicinal chemistry studies. Its structural features suggest potential bioactivity, with the cyclopropyl group often contributing to metabolic stability in pharmaceutical compounds. Recent studies highlight its utility in developing novel therapeutic agents, particularly in neurological and anti-inflammatory research areas.

In the current market landscape, 4-amino(cyclopropyl)methyl-3,5-dimethylphenol has seen growing demand from pharmaceutical intermediates manufacturers and research institutions. The compound's versatility makes it valuable for creating small molecule libraries used in high-throughput screening. Industry reports indicate increasing interest in such functionalized phenol derivatives for their potential in addressing challenging drug discovery targets.

From a synthetic chemistry perspective, this compound offers multiple reactive sites for selective modifications. The amino group allows for amide bond formation, while the phenolic hydroxyl enables ether or ester synthesis. These characteristics make 1270422-98-4 particularly useful for creating diverse chemical scaffolds in combinatorial chemistry approaches.

The physicochemical properties of 4-amino(cyclopropyl)methyl-3,5-dimethylphenol contribute to its handling characteristics. With moderate solubility in common organic solvents and stability under standard laboratory conditions, it has become a practical choice for many chemical synthesis applications. Researchers appreciate its balance between reactivity and stability, which facilitates various transformation reactions.

Recent advancements in green chemistry have explored more sustainable approaches to producing such specialty chemicals. Several manufacturers now offer 1270422-98-4 with improved atom economy and reduced environmental impact. This aligns with growing industry trends toward sustainable pharmaceutical manufacturing and responsible chemical production.

Quality control standards for 4-amino(cyclopropyl)methyl-3,5-dimethylphenol typically require high purity levels (>98%) verified by HPLC analysis and spectroscopic characterization. Reputable suppliers provide comprehensive analytical data including NMR spectra and mass spectrometry results to ensure compound identity and purity for research applications.

The compound's potential extends beyond pharmaceuticals into material science applications. Its molecular structure suggests possible utility in developing advanced polymers or functional materials with specific thermal or optical properties. Some research groups are investigating its incorporation into smart materials for specialized applications.

For researchers working with 1270422-98-4, proper storage conditions are essential to maintain stability. Recommendations typically include storage in a cool, dry environment, protected from light and moisture. These precautions help preserve the compound's chemical integrity over extended periods.

The global market for specialty chemical intermediates like 4-amino(cyclopropyl)methyl-3,5-dimethylphenol continues to expand, driven by increasing R&D investment in pharmaceutical and material science sectors. Market analysts project steady growth for such fine chemicals as drug discovery programs become more sophisticated and demand for custom synthesis services increases.

Looking ahead, 1270422-98-4 represents an interesting case study in how molecular complexity can enable diverse applications. Its combination of functional groups and structural features makes it a valuable tool for chemists exploring new chemical space in their research programs.